2-Fluoro-4-(1,2,4-triazol-1-yl)phenylamine

• Molecular Formula: C8H7FN4
• Molecular Weight: 178.17 g/mol
• IUPAC Name: 2-fluoro-4-(1,2,4-triazol-1-yl)aniline
• InChI: InChI=1S/C8H7FN4/c9-7-3-6(1-2-8(7)10)13-5-11-4-12-13/h1-5H,10H2
• InChI Key: NSJCEPRXUWWNOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=NC=N2)F)N

Description

2-Fluoro-4-(1,2,4-triazol-1-yl)phenylamine is a useful research compound. Its molecular formula is C8H7FN4 and its molecular weight is 178.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Hydrogen was introduced under atmospheric pressure into the mixture consisting of 260 mg of 1-(3-fluoro-4-nitrophenyl)-1H-[1,2,4]triazole, 30 mg of Pd/C and 30 ml of tetrahydrofuran until the theoretical amount had been taken up. After filtering off the catalyst with suction and concentrating the mixture under reduced pressure, the remaining oily residue was purified by column chromatography (solvent: 98:2 dichloromethane:methanol; silica gel).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

1-(3-Fluoro-4-nitrophenyl)-1H-1,2,4-triazole (3.06 g) was dissolved in ethanol (100 ml) and admixed with 10% Pd/C (50% water, 612 mg) and then stirred under a hydrogen atmosphere at room temperature for 1 hour. After filtering the catalyst off, the filtrate was concentrated under reduced pressure. The residue was diluted with ethyl acetate, and the resultant solution as washed successively with water and saturated brine, and dried over magnesium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by column chromatography on silica gel (ethyl acetate/hexane=1:2). A desired fraction was concentrated under reduced pressure and the residue was crystallized from a mixture of ethyl acetate and diisopropyl ether to yield 1-(4-amino-3-fluorophenyl)-1H-1,2,4-triazole (1.68 g) as yellow powdery crystals.